5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one

• Molecular Formula: C15H11BrN4O2
• Molecular Weight: 359.18 g/mol
• IUPAC Name: 5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C15H11BrN4O2/c16-14-12(8-18-20-15(14)22)19-17-7-11-10-4-2-1-3-9(10)5-6-13(11)21/h1-8,17H,(H2,19,20,22)/b11-7+
• InChI Key: SAXLIDZJRSCTAQ-YRNVUSSQSA-N
• Isomeric SMILES: C1=CC=C\2C(=C1)C=CC(=O)/C2=C/NNC3=C(C(=O)NN=C3)Br
• SMILES: C1=CC=C2C(=C1)C=CC(=O)C2=CNNC3=C(C(=O)NN=C3)Br

Description

5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has significant biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, the compound has been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one is its potential as a lead compound for the development of new anticancer and anti-inflammatory drugs. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to study in certain experimental conditions.

Future Directions

There are several future directions for research on 5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one. One area of research is the development of new synthetic methods for the compound that can improve its yield and purity. Another area of research is the evaluation of the compound's potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one involves the reaction of 5-bromo-4-chloropyridazin-6-one with 2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinecarboxamide in the presence of a base. The reaction takes place under reflux conditions and yields the desired product in good yield and purity.

Scientific Research Applications

5-bromo-4-[2-[(E)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has been studied for its potential applications in various fields of scientific research. One of the main areas of research is in the field of medicinal chemistry, where the compound has been evaluated for its anticancer and anti-inflammatory properties.